2-(2-chlorophenyl)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]acetamide
• InChI: InChI=1S/C15H18ClNO2/c16-13-7-3-2-6-12(13)10-14(18)17-11-15(19)8-4-1-5-9-15/h2-4,6-8,19H,1,5,9-11H2,(H,17,18)
• InChI Key: IHVPLBUVDLYSGX-UHFFFAOYSA-N
• Canonical SMILES: C1CC=CC(C1)(CNC(=O)CC2=CC=CC=C2Cl)O
• Molecular Formula: C15H18ClNO2
• Molecular Weight: 279.76 g/mol

Description

2-(2-chlorophenyl)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]acetamide, also known as CCMA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and biotechnology.

Scientific Research Applications

Occurrence and Behavior of Parabens in Aquatic Environments

Parabens, which share a phenolic structure with chlorophenols, have been studied for their occurrence, fate, and behavior in aquatic environments. Despite wastewater treatments that relatively well eliminate them, parabens persist at low levels in effluents and are ubiquitous in surface water and sediments due to continuous environmental introduction. The presence of chlorinated by-products of parabens, indicative of reactions with free chlorine, raises concerns about their stability and potential toxicity, necessitating further research (Haman et al., 2015).

Toxic Effects of Chlorophenols in Fish

Chlorophenols (CPs), similar to chlorinated aromatic components of the chemical , are persistent environmental contaminants that accumulate in aquatic organisms, leading to various toxic effects. These effects include oxidative stress, immune system alterations, endocrine disruption, and potential carcinogenicity, highlighting the need for comprehensive understanding of CP toxicity and its mechanisms (Ge et al., 2017).

Environmental Fate of Acetamide and Derivatives

A review on the biological effects of acetamide and its derivatives, including their environmental toxicology, suggests that these compounds exhibit varied biological responses and have considerable importance due to their commercial applications. The review highlights the need for updated information on the toxicology of these compounds, including their environmental impact (Kennedy, 2001).

Chlorophenols in Municipal Solid Waste Incineration

This review discusses the role of chlorophenols (CPs) in municipal solid waste incineration, indicating their presence as precursors to dioxins and other toxic compounds. The study underscores the importance of understanding CP formation and destruction pathways to mitigate their environmental impact (Peng et al., 2016).